![molecular formula C20H26N6O B5652925 2-(4-{2-oxo-2-[2-(3-pyridinyl)-1-piperidinyl]ethyl}-1-piperazinyl)pyrimidine](/img/structure/B5652925.png)
2-(4-{2-oxo-2-[2-(3-pyridinyl)-1-piperidinyl]ethyl}-1-piperazinyl)pyrimidine
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Overview
Description
Synthesis Analysis
The compound's synthesis can involve several steps, starting from basic building blocks such as pyrimidine derivatives and further functionalization using piperazine and pyridine moieties. The synthesis processes often involve nucleophilic substitution reactions, alkylation, and the introduction of specific functional groups to achieve the desired compound. For instance, the preparation and antibacterial activity of related pyrido(2,3-d)pyrimidine derivatives have been described, which are synthesized from 2-methylthio derivatives through displacement reactions with piperazines, followed by alkylation, acylation, sulfonylation, or addition of isocyanates to the piperazine nitrogen (Matsumoto & Minami, 1975).
Molecular Structure Analysis
The molecular structure of this compound and related derivatives has been explored through various methods, including X-ray crystallography. These studies reveal the geometric arrangements and bonding patterns critical for understanding the compound's reactivity and interaction with biological targets. For example, the structure of poly[bis[μ2-8-ethyl-5-oxo-2-(piperazin-1-yl)-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylato]cobalt(II)] dihydrate has been elucidated, showing a distorted trans-CoN2O4 octahedral geometry (Qi, Shao, & Li, 2008).
Chemical Reactions and Properties
The chemical reactivity of this compound involves interactions with various reagents and conditions leading to transformations that are key to its applications. These reactions can include carbonylation, where a C−H bond in the piperazine ring undergoes dehydrogenation and carbonylation, showcasing the compound's ability to participate in complex chemical processes (Ishii, Chatani, Kakiuchi, & Murai, 1997).
properties
IUPAC Name |
1-(2-pyridin-3-ylpiperidin-1-yl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O/c27-19(26-10-2-1-6-18(26)17-5-3-7-21-15-17)16-24-11-13-25(14-12-24)20-22-8-4-9-23-20/h3-5,7-9,15,18H,1-2,6,10-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKWSTDRFLKCDHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)C(=O)CN3CCN(CC3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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